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Compound of Interest

Compound Name: Methyl penta-2,4-dienoate

Cat. No.: B075137 Get Quote

Chemical Identification and Properties
Methyl 2,4-pentadienoate is a colorless liquid with a fruity odor.[1] It is primarily utilized as a

versatile building block in organic synthesis.[1][2] Its structure, featuring a conjugated diene

system and an ester group, makes it an important intermediate in the production of various

chemicals, including those for the pharmaceutical, agrochemical, and fragrance industries.[1][2]

Table 1: Chemical Identifiers for CAS 1515-75-9
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Identifier Value

CAS Number 1515-75-9

IUPAC Name methyl (2E)-penta-2,4-dienoate[1]

Molecular Formula C₆H₈O₂[1][2][3]

Molecular Weight 112.13 g/mol [1]

Synonyms

1,3-BUTADIENE-1-CARBOXYLIC ACID

METHYL ESTER, (E)-Methyl 2,4-

Pentadienoate, 1-(Methoxycarbonyl)-1,3-

butadiene, Methyl 1,3-butadiene-1-

carboxylate[1][2]

InChI
InChI=1S/C6H8O2/c1-3-4-5-6(7)8-2/h3-

5H,1H2,2H3/b5-4+[1]

InChIKey LJDLNNZTQJVBNJ-SNAWJCMRSA-N[1]

Canonical SMILES COC(=O)C=CC=C[1]

Table 2: Physicochemical Properties of Methyl 2,4-pentadienoate

Property Value

Boiling Point 135.2°C at 760 mmHg[2]

Density 0.936 g/cm³[2]

Flash Point 46.4°C[2]

Refractive Index (n20/D) 1.484[2]

Vapor Pressure 7.8 mmHg at 25°C[2]

LogP 0.90160[2]

Polar Surface Area 26.3 Å²[1]

Synthesis and Reactivity
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Methyl 2,4-pentadienoate is a key substrate in various organic reactions, primarily due to its

nature as an electron-poor diene. This characteristic allows it to readily participate in

cycloaddition reactions to form carbocyclic and heterocyclic compounds.[4]

Synthetic Routes
Two primary methods for the preparation of Methyl 2,4-pentadienoate are the Wittig reaction

and the Horner-Wadsworth-Emmons (HWE) reaction.[4] These olefination strategies are

fundamental in creating carbon-carbon double bonds.

Experimental Protocol: Synthesis via Wittig Reaction

A common synthesis protocol involves the Wittig alkenation of acrolein with

(methoxycarbonylmethylene)triphenylphosphorane.[4]

Preparation of the Ylide: (Methoxycarbonylmethylene)triphenylphosphorane is prepared from

methyl bromoacetate and triphenylphosphine, followed by deprotonation with a suitable

base.

Wittig Reaction: The phosphorane ylide is then reacted with acrolein in an appropriate

solvent (e.g., dichloromethane or tetrahydrofuran).

Workup and Purification: The reaction mixture is typically subjected to aqueous workup to

remove byproducts. The crude product is then purified by distillation or column

chromatography to yield Methyl 2,4-pentadienoate.
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Wittig Reagent Preparation
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Click to download full resolution via product page

Diagram 1: Wittig Reaction Workflow for Methyl 2,4-pentadienoate Synthesis.

Key Chemical Reactions
Methyl 2,4-pentadienoate is a versatile reagent in several important organic reactions:

Aza-Morita-Baylis-Hillman Reaction: It undergoes this reaction with aldimines in the

presence of a nucleophilic catalyst like 3-hydroxyquinuclidine.[4]
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Diels-Alder Reactions: As an electron-poor diene, it participates in [4+2] cycloaddition

reactions with various dienophiles.

Metal-Promoted Cycloadditions: It is also used in metal-promoted [6+4] cycloadditions.[4]

Methyl 2,4-pentadienoate

Cycloadducts

Diels-Alder Reaction
(+ Dienophile)

Aza-MBH Adducts

Aza-Morita-Baylis-Hillman
(+ Aldimine, Catalyst)

Metal-Complexed Products

Metal-Promoted Cycloadditions
(+ Metal Catalyst)

Click to download full resolution via product page

Diagram 2: Key Reactivity Pathways of Methyl 2,4-pentadienoate.

Biological and Pharmacological Information
Extensive searches of scientific literature and chemical databases did not yield significant

information on the specific biological or pharmacological activity of Methyl 2,4-pentadienoate

(CAS 1515-75-9). While some complex derivatives containing the pentadienoate scaffold have

been investigated for potential antitumor and cytotoxic properties, these activities are attributed

to the other functional groups in those molecules and cannot be directly extrapolated to Methyl

2,4-pentadienoate.

Therefore, this compound is primarily of interest for its role in chemical synthesis rather than as

a bioactive agent.

Safety and Handling
Methyl 2,4-pentadienoate is classified as a flammable liquid and is an irritant to the skin, eyes,

and respiratory system.[1] Standard laboratory safety precautions should be followed when

handling this compound, including the use of personal protective equipment such as gloves,
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safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or under a

fume hood.

Table 3: GHS Hazard Information for Methyl 2,4-pentadienoate

Hazard Statement Description

H226 Flammable liquid and vapor[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Conclusion
Methyl 2,4-pentadienoate (CAS 1515-75-9) is a valuable and versatile chemical intermediate

with well-defined physicochemical properties and synthetic applications. Its utility in organic

synthesis, particularly in cycloaddition and olefination reactions, is well-documented. For

researchers and professionals in drug development, this compound may serve as a useful

starting material for the synthesis of more complex molecules. However, based on currently

available information, it does not possess direct biological or pharmacological activity that

would warrant its investigation as a therapeutic agent. Future studies may uncover novel

applications, but its current role remains firmly in the realm of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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